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Compound of Interest

Compound Name: Tetrahydrobostrycin

Cat. No.: B1370537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity: Tetrahydrobostrycin
Tetrahydrobostrycin, a hexahydroanthrone derivative, has been identified with the Chemical

Abstracts Service (CAS) number 107211-07-3. This compound was first isolated from a

marine-derived fungus, Aspergillus sp. strain 05F16, collected from a coral reef in Manado,

Indonesia.

Chemical and Physical Properties
A summary of the key chemical and physical data for Tetrahydrobostrycin is presented below.

Property Value Reference

CAS Number 107211-07-3 [1]

Molecular Weight 340.3 g/mol [1]

Appearance Brownish solid [1]

Purity >97% [1]

Biological Activity: A Synopsis
Tetrahydrobostrycin has demonstrated preliminary biological activity as a weak antibacterial

and a weak anticancer compound. Its efficacy has been qualitatively assessed against both
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Gram-positive and Gram-negative bacteria.

Antimicrobial Activity
Initial studies have shown that Tetrahydrobostrycin exhibits inhibitory effects against

Staphylococcus aureus and Escherichia coli. The table below summarizes the available

quantitative data on its antimicrobial activity.

Test Organism Concentration Inhibition Zone Diameter

Staphylococcus aureus 100 µ g/disc 15 mm

Escherichia coli 100 µ g/disc 9.2 mm

Anticancer Potential
While characterized as a weak anticancer compound, specific details regarding the mechanism

of action and the signaling pathways involved in the anticancer activity of Tetrahydrobostrycin
are not yet extensively documented in publicly available literature. However, studies on the

closely related compound, bostrycin, have indicated broad-spectrum antitumor activity.

Bostrycin has been shown to induce apoptosis in breast cancer cells through the Akt/FOXO

pathway and inhibit the proliferation of human lung carcinoma cells by downregulating the

PI3K/Akt signaling pathway. These findings suggest that Tetrahydrobostrycin may exert its

potential anticancer effects through similar mechanisms.

Experimental Protocols
Isolation of Tetrahydrobostrycin
The following outlines the general procedure for the isolation of Tetrahydrobostrycin from its

fungal source, Aspergillus sp.
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Fungal Culture and Extraction

Chromatographic Purification

Culture of Aspergillus sp. in a suitable medium

Extraction of the culture broth with an organic solvent (e.g., ethyl acetate)

Silica Gel Column Chromatography

Crude Extract

ODS Column Chromatography

High-Performance Liquid Chromatography (HPLC)

Tetrahydrobostrycin

Purified Compound
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Prepare a standardized inoculum of the test bacterium

Inoculate the surface of an agar plate with the bacterial suspension

Place a sterile paper disc impregnated with Tetrahydrobostrycin onto the agar surface

Incubate the plate under appropriate conditions

Measure the diameter of the zone of inhibition around the disc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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